Cas no 2248280-77-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring a phthalimide core linked to a 1,2,3-triazole moiety via an ester bond. The structure incorporates a 3-chlorophenyl substituent on the triazole ring, enhancing its potential for selective interactions in chemical or biological systems. This compound is of interest due to its dual functional groups, which may confer reactivity in coupling reactions or serve as a scaffold for pharmaceutical applications. The presence of the electron-withdrawing phthalimide and triazole groups suggests utility in materials science or as an intermediate in synthesizing more complex molecules. Its well-defined structure allows for precise modifications, making it valuable in research and development contexts.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate structure
2248280-77-3 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
CAS No:2248280-77-3
MF:C17H9ClN4O4
MW:368.730762243271
CID:6536722
PubChem ID:165729702
Update Time:2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6519280
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
    • 2248280-77-3
    • Inchi: 1S/C17H9ClN4O4/c18-10-4-3-5-11(8-10)21-9-14(19-20-21)17(25)26-22-15(23)12-6-1-2-7-13(12)16(22)24/h1-9H
    • InChI Key: LAXCAPOWMZFWGL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=N1

Computed Properties

  • Exact Mass: 368.0312325g/mol
  • Monoisotopic Mass: 368.0312325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 94.4Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6519280-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
2248280-77-3
1g
$0.0 2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248280-77-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2248280-77-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining an isoindole moiety with a triazole ring system. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate is characterized by its dual functionality. The isoindole core is known for its stability and ability to interact with biological targets through hydrophobic and π-stacking interactions. Meanwhile, the triazole moiety is a well-established pharmacophore that has been widely incorporated into bioactive molecules due to its metabolic stability and ability to modulate enzyme activity. The carboxylate group at the 4-position of the triazole ring enhances solubility and facilitates further derivatization, making this compound a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate position it as a potential lead compound for such applications. Specifically, the combination of an isoindole scaffold with a triazole ring system has been shown to exhibit inhibitory activity against various enzymes involved in disease pathogenesis. For instance, studies have demonstrated that derivatives of this class can interfere with kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its potential to serve as a building block for the synthesis of more complex molecules. The presence of multiple reactive sites allows for selective functionalization at the chlorophenyl, triazole, and carboxylate positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for structure-based drug design. These simulations have highlighted key residues in the active sites of enzymes such as tyrosine kinases and cyclooxygenases (COX), which are critical mediators of inflammation and pain. By optimizing these interactions through structural modifications, researchers aim to develop more potent and selective inhibitors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic cyclization reactions and functional group transformations that showcase the ingenuity of modern synthetic methodologies. The efficiency and scalability of these synthetic routes are essential for producing sufficient quantities of the compound for preclinical testing and commercialization.

In conclusion, 1, CAS No...........,

The<

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd